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Compound of Interest

Compound Name: Ethyl linalool

CAS No.: 92590-71-1

Cat. No.: B8231088

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl linalool (CAS: 10339-55-6), chemically known as 3,7-Dimethyl-1,6-nonadien-3-ol, is a

synthetic monoterpenoid alcohol. It is structurally related to linalool but features an ethyl group

substitution, which significantly modifies its olfactory and physicochemical properties.[1] This

alteration results in reduced volatility and a softer, more floral, and waxy aroma compared to

the greener, more citrusy notes of linalool.[1][2][3] While not found in nature, ethyl linalool is a

key ingredient in the fragrance and flavor industries, valued for its stability and versatile scent

profile in perfumes, cosmetics, and personal care products.[1][4] This document provides an in-

depth overview of its core physicochemical parameters, experimental determination protocols,

and a common synthesis pathway.

Physicochemical Data
The following tables summarize the key quantitative physicochemical properties of ethyl
linalool. Data has been aggregated from various technical and safety data sheets.
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Table 2.1: General and Physical Properties
Parameter Value Source(s)

CAS Number 10339-55-6 [2][4][5][6][7][8]

Molecular Formula C₁₁H₂₀O [2][6][7][8][9]

Molecular Weight 168.28 g/mol [2][5][6][9]

Appearance Colorless to pale yellow liquid [2][5][8][10]

Odor

Fresh, floral, with notes of

bergamot, rosewood, and

lavender

[6][8][11]

Table 2.2: Thermodynamic Properties
Parameter Value Conditions Source(s)

Boiling Point 213 - 215 °C @ 760 mmHg [2][4][5]

132 °C @ 86 Torr [9][12]

Flash Point 83 - 87 °C Closed Cup [2][4][5][7][13][14]

Vapor Pressure 0.02 mmHg @ 20 °C [2]

0.005 mmHg (18 Pa) @ 25 °C [2][9][11][13]

Melting/Freezing Point < -73 °C [13]

Table 2.3: Optical and Other Properties
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Parameter Value Conditions Source(s)

Density / Specific

Gravity
0.857 - 0.867 g/cm³ @ 20 °C / 25 °C [2][5][7][8][9][13]

Refractive Index (nD) 1.4620 - 1.4660 @ 20 °C [2][5][6][8][11]

Solubility in Water 563 - 656 mg/L @ 20 °C [6][9][11][10][13][15]

Solubility in Solvents Soluble
In alcohol, oils,

organic solvents
[4][5][14][15]

Log P (o/w) 3.3 Estimated [2][9][11][13]

Assay (Purity)
≥ 97% (sum of

isomers)
[5][6]

Experimental Protocols
The determination of the physicochemical parameters listed above follows standardized

methodologies. Below are detailed summaries of the typical experimental protocols used for

key measurements.

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[16] A common and efficient method for small sample volumes is the Thiele tube

method.[7][8]

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating oil (e.g., paraffin), and a heat source.

Procedure:

A small amount of the ethyl linalool sample (a few milliliters) is placed into the small test

tube.[8]

The capillary tube is inverted (open end down) and placed inside the test tube containing

the sample.
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The test tube assembly is attached to the thermometer, ensuring the sample is level with

the thermometer bulb.

The entire assembly is placed in a Thiele tube filled with heating oil, ensuring the sample

is fully submerged.[7]

The side arm of the Thiele tube is gently and continuously heated. This design allows for

uniform heating of the oil via convection currents.[7]

As the temperature rises, air trapped in the capillary tube will expand and exit as bubbles.

Heating continues until a rapid and continuous stream of bubbles emerges from the

capillary tube, indicating the sample is boiling.[7][8]

The heat source is removed, and the apparatus is allowed to cool.

The boiling point is the temperature recorded the instant the stream of bubbles stops and

the liquid is drawn back into the capillary tube.[7][8]

Density Determination (Oscillating Densimeter Method)
This method is outlined in OECD Test Guideline 109 and is suitable for liquids with a dynamic

viscosity below 5 Pa·s.[3][12][14]

Apparatus: Digital oscillating U-tube densitometer.

Principle: A U-shaped tube is electronically excited to oscillate at its characteristic frequency.

This frequency changes when the tube is filled with a sample. The change in frequency is

directly related to the density of the sample.

Procedure:

The instrument is calibrated using two substances of known density, such as dry air and

degassed, double-distilled water. The densities of the calibration standards should bracket

the expected density of the sample.

The sample of ethyl linalool is injected into the clean, dry U-tube, ensuring no air bubbles

are present.
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The instrument maintains a constant temperature (e.g., 20°C).

The oscillation period of the filled tube is measured by the instrument.

The instrument's software automatically calculates the density of the sample based on the

calibration data and the measured oscillation period. The measurement is performed in

duplicate.[3]

Refractive Index Determination (Abbe Refractometer)
The refractive index is a fundamental property related to how light propagates through a

substance. Standard methods such as ASTM D1218 are commonly followed.[6][13][15][17][18]

Apparatus: Abbe-type refractometer with a light source (typically a sodium D-line lamp, 589.3

nm) and a temperature-controlled prism assembly.[6][18]

Procedure:

The refractometer prisms are cleaned and calibrated using a standard of known refractive

index (e.g., distilled water).

The prisms are brought to the desired temperature (e.g., 20°C) using a circulating water

bath.

A few drops of the ethyl linalool sample are placed on the surface of the lower prism.

The prism box is closed, allowing the sample to spread into a thin, uniform film.

The user looks through the eyepiece and adjusts the instrument until the boundary line

between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read directly from the instrument's scale. The measurement is

typically repeated for accuracy.

Flash Point Determination (Pensky-Martens Closed Cup
Method)
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The flash point is the lowest temperature at which a liquid's vapors will ignite when an ignition

source is introduced.[4] The Pensky-Martens closed-cup method (e.g., ASTM D93) is standard

for such liquids.[4][5][9][19]

Apparatus: Manual or automated Pensky-Martens closed-cup tester, which consists of a

brass test cup with a close-fitting lid, a stirrer, a heating source, and an ignition source

applicator.[4][19]

Procedure (Procedure A for distillate fuels/lubricants):

The sample cup is filled with ethyl linalool to the marked level.

The lid is secured, and the thermometer is placed in its holder.

The sample is heated at a controlled, constant rate (5 to 6°C per minute) while being

continuously stirred (90 to 120 rpm).[19]

As the temperature approaches the expected flash point, the ignition source (a small flame

or electric igniter) is periodically dipped into the vapor space of the cup through an

opening in the lid.[19]

The flash point is the lowest temperature, corrected to a barometric pressure of 101.3 kPa,

at which the application of the ignition source causes the vapors above the sample to flash

(ignite momentarily).[4]

Synthesis Pathway
Ethyl linalool is produced industrially through a multi-step chemical synthesis.[1] One of the

most common routes starts from 6-methyl-5-octen-2-one.[2] This process involves an

ethynylation reaction followed by selective hydrogenation.[2][20][21][22]
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Caption: Common industrial synthesis route for Ethyl Linalool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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